4-Amino-3-Methyl-2-(Trifluoromethyl)Benzonitrile

• IUPAC Name: 4-amino-3-methyl-2-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C9H7F3N2/c1-5-7(14)3-2-6(4-13)8(5)9(10,11)12/h2-3H,14H2,1H3
• InChI Key: FGBKSQXFNVUCEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C(F)(F)F)C#N)N
• Molecular Formula: C9H7F3N2
• Molecular Weight: 200.16 g/mol
• CAS No.: 573764-86-0

Description

4-Amino-3-Methyl-2-(Trifluoromethyl)Benzonitrile is a cyanated and trifluoromethylated derivative of aniline. It is used as a starting material in the synthesis of benzimidazoles, which can act as potential candidates in the treatment of breast cancer due to their ability to inhibit the growth of endothelial cells.

Synthesis Analysis

This compound is the starting material in one of the chemical syntheses of the nonsteroidal antiandrogen bicalutamide. A synthesis method involves adding 18.8kg of the intermediate 4-amino-2-trifluoromethylbenzaldehyde, 200kg of toluene, 1.88kg of acetic acid and 11.45kg of ammonium bisulfate into a 500L reaction kettle, heating and refluxing for 16h, adding 200kg of water and 3kg of sodium hydroxide, stirring for 1h, standing for 1h, separating liquid, discarding a water layer, reserving an oil layer, drawing out 100kg of toluene under reduced pressure, cooling to -5-0 ℃, and filtering to obtain 18.2kg of 4-amino-2-trifluoromethylbenzonitrile.

Molecular Structure Analysis

The molecular formula of this compound is C9H7F3N2. The average mass is 200.161 Da and the monoisotopic mass is 200.056137 Da.

Chemical Reactions Analysis

As a cyanated and trifluoromethylated derivative of aniline, this compound can serve as a starting material in the synthesis of benzimidazoles.

Physical and Chemical Properties Analysis

The physical state of this compound at 20 degrees Celsius is solid. The melting point ranges from 61.0 to 68.0 °C. The boiling point is 100 °C at 0.1 mmHg.

Mechanism of Action

Target of Action

It is used as a starting material in the synthesis of benzimidazoles , which are known to have various biological activities and can act as potential candidates in the treatment of diseases such as cancer .

Mode of Action

As a precursor to benzimidazoles, it may contribute to their ability to inhibit the growth of endothelial cells , which is a common strategy in cancer treatment.

Biochemical Pathways

Benzimidazoles, which can be synthesized from this compound, are known to interact with various biochemical pathways, particularly those involved in cell growth and proliferation .

Pharmacokinetics

It is known that the compound has a high gi absorption and is bbb permeant . Its lipophilicity (Log Po/w) ranges from 1.53 to 3.63 , which can influence its bioavailability.

Result of Action

As a precursor to benzimidazoles, it may contribute to their ability to inhibit the growth of endothelial cells , which could potentially be beneficial in the treatment of cancer.

Action Environment

It is known that the compound should be stored in a cool, dry place, away from oxidizing agents .

Safety and Hazards

This compound is toxic if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation.

Future Directions

The potential use of this compound in the synthesis of benzimidazoles for the treatment of breast cancer due to their ability to inhibit the growth of endothelial cells suggests promising future directions in medical research and drug development.

Biochemical Analysis

Biochemical Properties

It is known that it can serve as a starting material in the synthesis of benzimidazoles . Benzimidazoles are known to inhibit the growth of endothelial cells , suggesting that 4-Amino-3-Methyl-2-(Trifluoromethyl)Benzonitrile may interact with enzymes, proteins, and other biomolecules involved in cell growth and proliferation.

Cellular Effects

It is known that benzimidazoles, which can be synthesized from this compound, have the ability to inhibit the growth of endothelial cells . This suggests that this compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It is known that benzimidazoles, which can be synthesized from this compound, inhibit the growth of endothelial cells . This suggests that this compound may exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.

Synthesis routes and methods I

Procedure details

A solution of the mixed product from 18C (7.53 g, 26.5 mmol) in 120 mL of concentrated HCl/EtOH (1:1) was refluxed for 14 h. After cooling to rt, the solution was concentrated under reduced pressure. The resulting residue was dissolved in EtOAc, washed with saturated aqueous NaHCO3 (2×) and brine (1×), dried (MgSO4), filtered and concentrated. The residue was chromatographed (silica gel), eluting with chloroform/MeOH (98:2) to furnish the title compound (4.62 g, 87%). MS (ES) m/z 201 [M+1]+.

Synthesis routes and methods II

Procedure details

The crude N-[4-cyano-2-methyl-3-(trifluoromethyl)phenyl]-2,2-dimethylpropanamide from Example 191B was dissolved in EtOH (5 mL) and conc. HCl (5 mL). The resulting mixture was heated to 70° C. for 20 min. The cooled reaction's pH was adjusted to ca. 8 with 6 N NaOH. EtOAc (20 mL) was added and the isolated organic portion was dried (Na2SO4), filtered, and concentrated to afford the title compound: MS (ES) m/z 201 (M+1).